Cas no 2228471-80-3 (methyl 5-(aminooxy)methyl-2-hydroxybenzoate)

• Product Name: methyl 5-(aminooxy)methyl-2-hydroxybenzoate
• CAS No: 2228471-80-3
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6455950
• PubChem ID: 165783011
• Update Time: 2025-10-18

methyl 5-(aminooxy)methyl-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(aminooxy)methyl-2-hydroxybenzoate
• EN300-1799428
• 2228471-80-3
• methyl 5-[(aminooxy)methyl]-2-hydroxybenzoate

• Inchi： 1S/C9H11NO4/c1-13-9(12)7-4-6(5-14-10)2-3-8(7)11/h2-4,11H,5,10H2,1H3
• InChI Key： XWXZWDDTOFWNJG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=C(C(=O)OC)C=1)O)N

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.8Ų

Additional information on methyl 5-(aminooxy)methyl-2-hydroxybenzoate

Comprehensive Overview of Methyl 5-(Aminooxy)Methyl-2-Hydroxybenzoate (CAS No. 2228471-80-3): Properties, Applications, and Innovations

Methyl 5-(aminooxy)methyl-2-hydroxybenzoate (CAS No. 2228471-80-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This ester derivative combines a hydroxybenzoate core with an aminooxy functional group, making it a versatile intermediate for drug development and bioconjugation. Its CAS number 2228471-80-3 ensures precise identification in regulatory and scientific databases, addressing growing concerns about traceability in synthetic chemistry.

Recent advancements in targeted drug delivery and bioconjugation techniques have amplified interest in compounds like methyl 5-(aminooxy)methyl-2-hydroxybenzoate. Researchers highlight its potential in creating pH-sensitive prodrugs, a trending topic in oncology research. The aminooxy moiety enables selective reactions with carbonyl groups, aligning with the demand for click chemistry applications—a frequently searched term in AI-driven drug discovery platforms.

From a synthetic perspective, CAS 2228471-80-3 exemplifies innovations in green chemistry. Its synthesis often involves catalytic methods to minimize waste, resonating with sustainability-focused queries in scientific communities. Analytical studies confirm its stability under physiological conditions, a critical factor for bioavailability optimization—another hot topic in pharmacokinetics forums.

The compound’s methyl ester group enhances lipid solubility, addressing frequent searches about drug permeability challenges. Meanwhile, its hydroxybenzoate scaffold links to natural antioxidant motifs, sparking cross-disciplinary interest in cosmeceutical formulations. Patent analyses reveal its utility in controlled-release systems, particularly for dermatological actives.

Quality control protocols for methyl 5-(aminooxy)methyl-2-hydroxybenzoate emphasize HPLC-UV validation, reflecting industry standards for high-purity intermediates. This aligns with regulatory trends demanding stricter impurity profiling—a key concern in FDA submissions. Storage recommendations typically suggest inert atmospheres to preserve its aminooxy reactivity, a detail often queried by laboratory technicians.

In conclusion, CAS 2228471-80-3 represents a convergence of medicinal chemistry and material science. Its dual functionality caters to emerging needs in theranostics and smart biomaterials, while its structural elegance continues to inspire computational modeling studies—a testament to its multidisciplinary relevance.